Cas no 2094504-02-4 (2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2094504-02-4
• MF: C₁₈H₂₂BNO₂
• MW: 295.1837849617
• CID: 4827922
• Update Time: 2025-06-19

2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C18H22BNO2/c1-17(2)18(3,4)22-19(21-17)15-10-11-16(20-13-15)12-14-8-6-5-7-9-14/h5-11,13H,12H2,1-4H3
• InChI Key： RGUQYAAWRLVFQC-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(CC3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 31.4

Additional information on 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 2094504-02-4)

2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 2094504-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a pyridine core and a boronic ester substituent, make it a valuable building block for constructing complex molecular architectures.

The compound's structure consists of a benzyl group attached to a pyridine ring at the 5-position, with a boronic ester derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolane at the 2-position. This arrangement imparts distinct reactivity and stability characteristics that are highly advantageous in cross-coupling reactions, such as Suzuki-Miyaura couplings. These reactions are fundamental in constructing carbon-carbon bonds and are widely employed in the synthesis of pharmacophores found in many modern drugs.

In recent years, the demand for high-quality intermediates like 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has surged due to advancements in drug discovery methodologies. The pharmaceutical industry increasingly relies on efficient and scalable synthetic routes to produce lead compounds for preclinical and clinical trials. The boronic ester functionality in this compound allows for facile introduction into target molecules via palladium-catalyzed reactions, making it an indispensable tool for medicinal chemists.

One of the most compelling aspects of CAS No. 2094504-02-4 is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular signaling pathways and are frequently targeted by therapeutic agents. By serving as a precursor for constructing heterocyclic scaffolds found in kinase inhibitors, this compound contributes to the development of treatments for cancers and inflammatory diseases. Recent studies have highlighted its utility in generating novel pyridine-based inhibitors with enhanced selectivity and potency.

The reactivity of 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is further enhanced by the presence of the tetramethyl-substituted dioxaborolane moiety. This substituent not only improves handling stability but also facilitates compatibility with various coupling partners under mild conditions. Such attributes are critical for large-scale synthesis where efficiency and reproducibility are paramount.

Recent research has also explored the use of this compound in the development of photopharmacological agents. Photopharmacology is an emerging field that combines photoreactive probes with pharmacological compounds to achieve spatially controlled drug delivery and activation. The pyridine ring in CAS No. 2094504-02-4 can be functionalized with photosensitizers or other light-responsive groups to create molecules that respond to external stimuli such as light or magnetic fields. This approach holds promise for targeted therapies where precise temporal and spatial control is essential.

The synthetic versatility of 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine extends beyond kinase inhibitors and photopharmacological applications. It has been utilized in the synthesis of antiviral agents and antibiotics as well. For instance, its incorporation into nucleoside analogs has shown potential in combating resistant strains of viruses by disrupting viral replication cycles. The ability to modify its structure while retaining its core reactivity makes it an adaptable platform for exploring new therapeutic strategies.

The industrial production of CAS No. 2094504-02-4 adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to isolate high-purity material suitable for pharmaceutical applications. These efforts are critical given that impurities can significantly impact the efficacy and safety of final drug products.

The growing interest in green chemistry has also influenced the synthesis of 2-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and reduce environmental impact. Innovations such as flow chemistry and biocatalysis are being explored to enhance efficiency while adhering to ecological principles.

In conclusion,CAS No. 2094504-02-4 represents a cornerstone intermediate in modern pharmaceutical synthesis. Its versatility and reactivity make it indispensable for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound,its importance is expected to grow further, driving advancements in drug discovery and development pipelines.